Cas no 1856156-98-3 ((2-Bromo-1-cyclopropylethyl)cyclopropane)

(2-Bromo-1-cyclopropylethyl)cyclopropane is a brominated cyclopropane derivative featuring a unique bicyclic structure with two cyclopropyl groups and a bromine substituent. This compound serves as a versatile intermediate in organic synthesis, particularly in cyclopropane ring-opening reactions and cross-coupling methodologies. Its strained ring system and reactive bromine moiety make it valuable for constructing complex molecular frameworks, including pharmaceuticals and agrochemicals. The steric and electronic properties of the cyclopropyl groups influence reactivity, enabling selective transformations. The compound’s stability under controlled conditions allows for efficient handling in synthetic workflows. Its applications extend to catalytic processes and functional group manipulations, offering synthetic chemists a robust building block for tailored molecular design.
(2-Bromo-1-cyclopropylethyl)cyclopropane structure
1856156-98-3 structure
Product Name:(2-Bromo-1-cyclopropylethyl)cyclopropane
CAS No:1856156-98-3
MF:C8H13Br
MW:189.092821836472
CID:6789773
PubChem ID:10726306
Update Time:2025-06-07

(2-Bromo-1-cyclopropylethyl)cyclopropane Chemical and Physical Properties

Names and Identifiers

    • (2-bromo-1-cyclopropylethyl)cyclopropane
    • 1856156-98-3
    • AT41707
    • (2-BROMOETHANE-1,1-DIYL)DICYCLOPROPANE
    • EN300-1653637
    • (2-Bromo-1-cyclopropylethyl)cyclopropane
    • Inchi: 1S/C8H13Br/c9-5-8(6-1-2-6)7-3-4-7/h6-8H,1-5H2
    • InChI Key: BOZVREDEAUUBKU-UHFFFAOYSA-N
    • SMILES: BrCC(C1CC1)C1CC1

Computed Properties

  • Exact Mass: 188.02006g/mol
  • Monoisotopic Mass: 188.02006g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 91.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 0Ų

(2-Bromo-1-cyclopropylethyl)cyclopropane Pricemore >>

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